N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide, also known as TAK-915, is a small molecule drug that has recently gained attention in the scientific community due to its potential therapeutic uses in various neurological disorders. TAK-915 belongs to the class of drugs known as positive allosteric modulators (PAMs) of gamma-aminobutyric acid (GABA) receptor subtype 1 (GABA-Aα1) and has shown promising results in preclinical studies.
Scientific Research Applications
- Details : It plays a crucial role in the production of insecticides such as thiamethoxam , diazinon , malathion , and chlorpyrifos . These pesticides are essential for crop protection and pest control .
- Details : It finds use in various catalytic reactions, including rhodium-catalyzed hydrogenation , Suzuki-Miyaura cross-coupling , and the Heck reaction .
- Details : Researchers utilize it to create complex molecules due to its unique structural features. It participates in reactions leading to diverse compounds .
- Details : Researchers explore its electronic properties, energy levels, and charge transport behavior. It could contribute to next-generation solar cells and light-emitting devices .
- Details : Researchers investigate its potential as a drug candidate. The compound’s structure may interact with biological targets, making it relevant for drug discovery .
- Details : Its unique heterocyclic structure makes it interesting for designing novel materials, such as polymers, resins, and plasticizers .
- Details : It contributes to the creation of aromatic compounds used in perfumes, flavorings, and other scented products .
Pesticide Intermediates
Phosphorus Catalyst
Organic Synthesis
Photovoltaics and Optoelectronics
Medicinal Chemistry
Materials Science
Flavor and Fragrance Industry
Photography and Imaging
properties
IUPAC Name |
2-methyl-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c1-10(2)16(20)17-15-13-8-21-9-14(13)18-19(15)12-6-4-5-11(3)7-12/h4-7,10H,8-9H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLPAXKBZMIDLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.